N,N-Dimethyl-alpha-methylcarbamoyloxyimino-alpha-(methylthio)acetamide
N,N-Dimethyl-alpha-methylcarbamoyloxyimino-alpha-(methylthio)acetamide
Oxamyl is a white, crystalline solid, with slight sulfurous odor. Used as an insecticide, nematicide and acaricide on many field crops, vegetables, fruits, and ornamentals. (EPA, 1998)
Oxamyl is a carbamate ester. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a carbamate insecticide, an acaricide, an antinematodal drug and an agrochemical. It derives from a methylcarbamic acid.
Oxamyl is a carbamate ester. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a carbamate insecticide, an acaricide, an antinematodal drug and an agrochemical. It derives from a methylcarbamic acid.
Brand Name:
Vulcanchem
CAS No.:
23135-22-0
VCID:
VC0033474
InChI:
InChI=1S/C7H13N3O3S/c1-8-7(12)13-9-5(14-4)6(11)10(2)3/h1-4H3,(H,8,12)/b9-5-
SMILES:
CNC(=O)ON=C(C(=O)N(C)C)SC
Molecular Formula:
C7H13N3O3S
Molecular Weight:
219.26 g/mol
N,N-Dimethyl-alpha-methylcarbamoyloxyimino-alpha-(methylthio)acetamide
CAS No.: 23135-22-0
Reference Standards
VCID: VC0033474
Molecular Formula: C7H13N3O3S
Molecular Weight: 219.26 g/mol
CAS No. | 23135-22-0 |
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Product Name | N,N-Dimethyl-alpha-methylcarbamoyloxyimino-alpha-(methylthio)acetamide |
Molecular Formula | C7H13N3O3S |
Molecular Weight | 219.26 g/mol |
IUPAC Name | methyl (1Z)-2-(dimethylamino)-N-(methylcarbamoyloxy)-2-oxoethanimidothioate |
Standard InChI | InChI=1S/C7H13N3O3S/c1-8-7(12)13-9-5(14-4)6(11)10(2)3/h1-4H3,(H,8,12)/b9-5- |
Standard InChIKey | KZAUOCCYDRDERY-UITAMQMPSA-N |
Isomeric SMILES | CNC(=O)O/N=C(/C(=O)N(C)C)\SC |
SMILES | CNC(=O)ON=C(C(=O)N(C)C)SC |
Canonical SMILES | CNC(=O)ON=C(C(=O)N(C)C)SC |
Boiling Point | Decomposes on distillation |
Colorform | White crystalline solid Colorless crystals |
Density | 0.97 g/cu cm @ 25 °C |
Melting Point | 212 to 216 °F Pure compound changes to different form upon melting, with a melting point of 226 to 230° F. (EPA, 1998) 100-102 °C, changes to a different crystalline form, mp 108-110 °C |
Physical Description | Oxamyl is a white, crystalline solid, with slight sulfurous odor. Used as an insecticide, nematicide and acaricide on many field crops, vegetables, fruits, and ornamentals. (EPA, 1998) |
Description | Oxamyl is a white, crystalline solid, with slight sulfurous odor. Used as an insecticide, nematicide and acaricide on many field crops, vegetables, fruits, and ornamentals. (EPA, 1998) Oxamyl is a carbamate ester. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a carbamate insecticide, an acaricide, an antinematodal drug and an agrochemical. It derives from a methylcarbamic acid. |
Shelf Life | Solid and formulations are stable... . Decompostion is increased by aeration, sunlight, alkalinity and higher temperatures. |
Solubility | Soluble at 77.0° F (280g/kg) (NTP, 1992) Solubility (g/100 ml @ 25 °C): acetone, 67; ethanol, 33; 2-propanol, 11; methanol, 144; toluene, 1 In water, 280 g/l @ 25 °C |
Synonyms | 2-(Dimethylamino)-N-[[(methylamino)carbonyl]oxy]-2-oxo-ethanimidothioic Acid Methyl Ester; N’,N’-Dimethyl-N-[(methylcarbamoyl)oxy]-1-thio-Oxamimidic Acid Methyl Ester; Methylcarbamic acid O-[[[(dimethylcarbamoyl)methylthio]methylene]amino] deriv.; DP |
Vapor Pressure | 0.00023 mm Hg at 77 °F (EPA, 1998) 0.00023 mm Hg @ 20-25 °C |
PubChem Compound | 9595287 |
Last Modified | Dec 23 2021 |
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